N-(4-chlorophenyl)-2,5-dimethylbenzamide

• IUPAC Name: N-(4-chlorophenyl)-2,5-dimethylbenzamide
• InChI: InChI=1S/C15H14ClNO/c1-10-3-4-11(2)14(9-10)15(18)17-13-7-5-12(16)6-8-13/h3-9H,1-2H3,(H,17,18)
• InChI Key: UTRBKURBLLGWLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C15H14ClNO
• Molecular Weight: 259.73 g/mol

Description

N-(4-chlorophenyl)-2,5-dimethylbenzamide, also known as S-amlodipine, is a calcium channel blocker that is commonly used in the treatment of hypertension and angina. It is a derivative of amlodipine, an FDA-approved drug that is widely used for the treatment of cardiovascular diseases. S-amlodipine is a more potent enantiomer of amlodipine and has been extensively studied for its therapeutic potential.

Mechanism of Action

N-(4-chlorophenyl)-2,5-dimethylbenzamide works by blocking the influx of calcium ions into smooth muscle cells, resulting in relaxation of the blood vessels and decreased blood pressure. This mechanism of action is similar to that of other calcium channel blockers, such as verapamil and diltiazem.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-2,5-dimethylbenzamide has been shown to have several biochemical and physiological effects. It has been shown to decrease blood pressure, reduce the risk of stroke and heart attack, and improve vascular function. In addition, N-(4-chlorophenyl)-2,5-dimethylbenzamide has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential in various diseases.

Advantages and Limitations for Lab Experiments

N-(4-chlorophenyl)-2,5-dimethylbenzamide has several advantages for use in lab experiments. It is a well-characterized compound with a known mechanism of action, making it a useful tool for studying calcium channel blockers and their effects on various physiological processes. However, N-(4-chlorophenyl)-2,5-dimethylbenzamide also has some limitations, such as its low solubility in water and its potential for toxicity at high doses.

Future Directions

There are several future directions for research on N-(4-chlorophenyl)-2,5-dimethylbenzamide. One area of interest is the potential use of N-(4-chlorophenyl)-2,5-dimethylbenzamide in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of new formulations of N-(4-chlorophenyl)-2,5-dimethylbenzamide that improve its solubility and bioavailability. Finally, further studies are needed to fully elucidate the biochemical and physiological effects of N-(4-chlorophenyl)-2,5-dimethylbenzamide and its potential therapeutic applications.

Synthesis Methods

N-(4-chlorophenyl)-2,5-dimethylbenzamide can be synthesized using a variety of methods. One of the most commonly used methods is the asymmetric synthesis of amlodipine using chiral reagents. The resulting mixture of enantiomers can then be separated using chromatography to obtain N-(4-chlorophenyl)-2,5-dimethylbenzamide.

Scientific Research Applications

N-(4-chlorophenyl)-2,5-dimethylbenzamide has been extensively studied for its therapeutic potential in various diseases. It has been shown to be effective in the treatment of hypertension, angina, and other cardiovascular diseases. In addition, N-(4-chlorophenyl)-2,5-dimethylbenzamide has been studied for its potential in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.